Cas no 2171415-39-5 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid
• CAS No: 2171415-39-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5938636
• PubChem ID: 165801384
• Update Time: 2025-06-09

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid
• EN300-1480911
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-phenylbutanoic acid
• 2171415-39-5

• Inchi： 1S/C28H28N2O5/c1-18(27(33)30-25(15-16-26(31)32)19-9-3-2-4-10-19)29-28(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h2-14,18,24-25H,15-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)/t18-,25?/m1/s1
• InChI Key： IZYFJKZKUQKRSA-YDONVPIESA-N
• SMILES： O(C(N[C@H](C)C(NC(C1C=CC=CC=1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid

Recent Advances in the Study of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid (CAS: 2171415-39-5)

The compound 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid (CAS: 2171415-39-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the key areas of investigation has been the role of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid in peptide synthesis. Researchers have demonstrated its efficacy as a protected amino acid derivative, facilitating the construction of complex peptide chains with high precision. The compound's stability under various reaction conditions and its compatibility with solid-phase peptide synthesis (SPPS) methodologies make it a valuable tool for pharmaceutical chemists. Recent publications highlight its use in the synthesis of bioactive peptides with potential therapeutic applications, including antimicrobial and anticancer agents.

In addition to its synthetic utility, studies have explored the biochemical interactions of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid with biological targets. For instance, research has shown that this compound can act as a modulator of specific enzyme activities, particularly those involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs. Furthermore, computational modeling studies have provided insights into the compound's binding affinity and selectivity, paving the way for structure-activity relationship (SAR) analyses.

Another promising avenue of research involves the incorporation of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid into drug delivery systems. Its chemical properties enable conjugation with various carriers, such as nanoparticles and liposomes, enhancing the targeted delivery of therapeutic agents. Recent experiments have demonstrated improved pharmacokinetic profiles and reduced off-target effects when this compound is used as part of a drug conjugate. These advancements hold significant implications for the treatment of diseases requiring precise drug localization, such as cancer and neurodegenerative disorders.

Despite these promising developments, challenges remain in the large-scale production and application of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid. Issues such as yield optimization, purification techniques, and cost-effectiveness are areas of ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to address these hurdles, further unlocking the compound's potential in drug development.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-phenylbutanoic acid (CAS: 2171415-39-5) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme modulation, and drug delivery underscore its importance as a research tool and therapeutic candidate. Continued investigation into its properties and mechanisms will undoubtedly yield further innovations, contributing to the advancement of medical science.